4-(1-Methyl-5-nitro-1H-imidazole-4-sulfonyl)morpholine

• CAS No.: 85044-76-4
• Molecular Formula: C8H12N4O5S
• Molecular Weight: 276.27 g/mol
• IUPAC Name: 4-(1-methyl-5-nitroimidazol-4-yl)sulfonylmorpholine
• InChI: InChI=1S/C8H12N4O5S/c1-10-6-9-7(8(10)12(13)14)18(15,16)11-2-4-17-5-3-11/h6H,2-5H2,1H3
• InChI Key: WGRYDUVXOKCUDL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1[N+](=O)[O-])S(=O)(=O)N2CCOCC2

Description

Morpholine,4-[(1-methyl-5-nitro-1himidazol-4-yl)sulfonyl]- is a complex organic compound that features both morpholine and imidazole moieties

Preparation Methods

The synthesis of Morpholine,4-[(1-methyl-5-nitro-1himidazol-4-yl)sulfonyl]- typically involves multi-step organic reactions. One common synthetic route includes the nitration of 1-methylimidazole followed by sulfonation and subsequent reaction with morpholine. Industrial production methods may involve the use of concentrated sulfuric acid and other reagents to facilitate these reactions under controlled conditions .

Chemical Reactions Analysis

Morpholine,4-[(1-methyl-5-nitro-1himidazol-4-yl)sulfonyl]- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of nitro derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group, using reagents like hydrogen gas in the presence of a catalyst.

Substitution: The sulfonyl group can participate in nucleophilic substitution reactions, forming different derivatives depending on the nucleophile used

Scientific Research Applications

Morpholine,4-[(1-methyl-5-nitro-1himidazol-4-yl)sulfonyl]- has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s structural properties make it useful in studying enzyme interactions and protein binding.

Industry: It can be used in the production of polymers and other industrial chemicals

Mechanism of Action

The mechanism of action of Morpholine,4-[(1-methyl-5-nitro-1himidazol-4-yl)sulfonyl]- involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The sulfonyl group can also participate in binding interactions with proteins and enzymes, influencing their activity .

Comparison with Similar Compounds

Morpholine,4-[(1-methyl-5-nitro-1himidazol-4-yl)sulfonyl]- can be compared with other similar compounds such as:

4-(1-Methyl-4-nitro-1H-imidazol-5-yl)morpholine: This compound shares a similar imidazole and morpholine structure but lacks the sulfonyl group.

Morpholine derivatives: Various morpholine derivatives with different substituents exhibit unique chemical and biological properties.

Imidazole derivatives: Compounds with different substituents on the imidazole ring can have different reactivity and applications